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Compound of Interest

Compound Name: 16:0 MPB PE

Cat. No.: B15578040

For researchers, scientists, and drug development professionals, the proper handling of 1,2-
dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-[4-(p-maleimidophenyl)butyramide] (16:0
MPB PE) is critical to ensure laboratory safety and maintain experimental integrity. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans.

Chemical Identifier:

Product Name: 16:0 MPB PE

e Synonym(s): 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-[4-(p-
maleimidophenyl)butyramide] (sodium salt)[1]

« CAS Number: 384835-50-1[1][2]

e Molecular Formula: Cs1HsaN2NaO11P[2]

» Molecular Weight: 955.2 g/mol [2]

Hazard Identification and Personal Protective
Equipment (PPE)

16:0 MPB PE is a potentially hazardous chemical that requires careful handling. It is classified
as acutely toxic if swallowed and may cause skin, eye, and respiratory irritation.[2]
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Furthermore, it is suspected of damaging fertility or the unborn child and may cause damage to
organs through prolonged or repeated exposure.[2] Therefore, strict adherence to PPE
protocols is mandatory.

Summary of Personal Protective Equipment (PPE) Requirements

Protection Type Recommended PPE Justification

To protect against splashes
) Safety goggles and a face )
Eye/Face Protection hietd that can cause serious eye
shie
irritation.[2]

Chemical-resistant gloves ) )
) ) o To prevent skin contact, which
Skin Protection (e.g., nitrile) and a fully L
can cause irritation.[2][3]
buttoned lab coat

Approved mask/respirator To avoid inhalation of dust,
Respiratory Protection used within a chemical fume which may cause respiratory
hood irritation.[2]

) ] ) ) To provide an additional barrier
Body Protection Suitable protective clothing ) o
against contamination.[2]

Safe Handling and Operational Protocol

All handling of 16:0 MPB PE should be performed by, or under the close supervision of,
personnel properly qualified in handling potentially hazardous chemicals.[2]

Step-by-Step Handling Procedure:

e Preparation: Before handling, ensure all safety precautions from the Safety Data Sheet
(SDS) have been read and understood.[2]

o Engineering Controls: Always handle 16:0 MPB PE within a chemical fume hood to minimize
inhalation exposure.[2]

e Donning PPE: Correctly put on all required PPE as specified in the table above.

e Weighing and Solution Preparation:
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o If working with the powder form, carefully weigh the required amount, avoiding dust
generation.

o When preparing solutions, add the solvent slowly to the powder.

e Usage: Do not eat, drink, or smoke when using this product.[2]

» Post-Handling: Wash hands and other exposed areas thoroughly after handling.[2]
Contaminated clothing should be washed before reuse.[2]

Storage:

e Store in a tightly closed vessel at -20°C.[2]

Spill and Emergency Procedures
Spill Cleanup:

Evacuate the area.

Wear all appropriate PPE, including respiratory protection.

Mix the spilled material with sand or a similar inert absorbent material.[2]

Sweep up the mixture and place it in a tightly closed container for disposal.[2]

Do not allow the material to enter drains or water courses.[2]

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor if you feel unwell and rinse your mouth.[2]
« If on Skin: Wash with plenty of water. If skin irritation occurs, seek medical advice.[2]

e If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.[2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention if irritation persists.[2]
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Disposal Plan

The disposal of 16:0 MPB PE and its containers must be handled as special waste in
accordance with national and regional regulations.

Step-by-Step Disposal Protocol:

o Waste Collection: Collect unused chemical and any contaminated materials (e.g., pipette
tips, gloves, absorbent material) in a designated, labeled, and sealed container for chemical
waste.

o Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name
"16:0 MPB PE".

o Professional Disposal: Arrange for disposal by a licensed disposal company, in consultation
with the local waste disposal authority.[2]

Workflow for Safe Handling of 16:0 MPB PE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved.

5/6 Tech Support


https://www.benchchem.com/product/b15578040?utm_src=pdf-body-img
https://www.benchchem.com/product/b15578040?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

1. 16:0 MPB PE chloroform Avanti Polar Lipids [sigmaaldrich.com]

2. broadpharm.com [broadpharm.com]

3. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling 16:0 MPB
PE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578040#personal-protective-equipment-for-
handling-16-0-mpb-pe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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